6-((4-(4-chlorophenyl)-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-chlorophenyl)-5-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H23ClN6O3S/c1-13-6-8-27(9-7-13)19(30)12-32-21-26-25-17(10-15-11-18(29)24-20(31)23-15)28(21)16-4-2-14(22)3-5-16/h2-5,11,13H,6-10,12H2,1H3,(H2,23,24,29,31)
• InChI Key: ZLVOCUBIKSBAIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H23ClN6O3S
• Molecular Weight: 475.0 g/mol

Description

6-((4-(4-chlorophenyl)-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H23ClN6O3S and its molecular weight is 474.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has demonstrated various synthesis methods and structural analyses for compounds related to the given chemical, focusing on their potential for generating novel derivatives with potential applications in medicinal chemistry and materials science. For instance, compounds with structural similarities, involving chlorophenyl groups and triazolopyrimidine or pyrimidinone backbones, have been synthesized and analyzed for their chemical properties and potential biological activities (Hassneen & Abdallah, 2003; Ibrahim et al., 2008).

Potential Pharmacological Applications

Studies on compounds with similar structures have explored their potential pharmacological applications, including antimicrobial, antifungal, and anticancer activities. For example, novel pyrimidines and condensed pyrimidines have been synthesized and evaluated for their antimicrobial properties, suggesting a research pathway for the compound regarding its potential biological activity (Abdelghani et al., 2017).

Material Science and Supramolecular Chemistry

The structural features of similar compounds, such as their pyrimidine diones and triazolopyrimidines derivatives, have been investigated for applications in material science and supramolecular chemistry. These studies highlight the utility of such compounds in forming hydrogen-bonded supramolecular assemblies, which could offer insights into the applications of the compound for developing new materials or nanotechnology applications (Fonari et al., 2004).